Cas no 907958-42-3 (4-Chloro-5-nitro-1H-indazole)

4-Chloro-5-nitro-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with chloro and nitro functional groups at the 4- and 5-positions, respectively. This structure imparts reactivity suitable for further synthetic modifications, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro group offers a handle for nucleophilic substitution, while the nitro group can be reduced to an amine for additional derivatization. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions and other transformations. The compound’s well-defined reactivity profile makes it particularly useful in the development of biologically active molecules and specialty chemicals.

4-Chloro-5-nitro-1H-indazole structure

Product Name:4-Chloro-5-nitro-1H-indazole

CAS No:907958-42-3

MF:C₇H₄ClN₃O₂

MW:197.578559875488

MDL:MFCD11007841

CID:1029027

PubChem ID:393038

Update Time:2025-11-02

4-Chloro-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-nitro-1H-indazole
- 1H-Indazole, 4-chloro-5-nitro-
- 4-CHLORO-5-NITRO-(1H)INDAZOLE
- 4-Chloro-5-nitro-1H-indazole (ACI)
- CS-0130996
- EN300-1700067
- DTXSID40327849
- 907958-42-3
- 4-Chloro-5-(hydroxy(oxido)amino)-1H-indazole
- AKOS006305608
- DTXCID60278960
- NSC-694316
- AS-40431
- NSC694316
- NCI60_033768
- SCHEMBL7543300
- MFCD11007841
- SY242769
- CHEMBL1966021
- MDL： MFCD11007841
- Inchi： 1S/C7H4ClN3O2/c8-7-4-3-9-10-5(4)1-2-6(7)11(12)13/h1-3H,(H,9,10)
- InChI Key： AXZCWGUWGPLXOR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Cl)=C2C(NN=C2)=CC=1)=O

Computed Properties

Exact Mass: 196.9992041g/mol
Monoisotopic Mass: 196.9992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 74.5Å²

4-Chloro-5-nitro-1H-indazole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU211-200mg	4-Chloro-5-nitro-1H-indazole	907958-42-3	97+%	200mg	630.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU211-50mg	4-Chloro-5-nitro-1H-indazole	907958-42-3	97+%	50mg	248.0CNY	2021-07-15
Chemenu	CM150531-1g	4-Chloro-5-nitro-1H-indazole	907958-42-3	95%	1g	$832	2021-08-05
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eNovation Chemicals LLC	Y0978184-1g	4-Chloro-5-nitro-1H-indazole	907958-42-3	95%	1g	$415	2023-09-02
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